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Compound of Interest

Compound Name: 1-Bromo-4-(nitromethyl)benzene

CAS No.: 29559-25-9

Cat. No.: B3035060

Get Quote

Executive Summary & Compound Identity
1-bromo-4-(nitromethyl)benzene (also known as p-bromophenylnitromethane) is a

specialized intermediate featuring two distinct reactive handles: an aryl bromide and a

nitromethyl group. Unlike its ubiquitous isomer 4-nitrobenzyl bromide (used primarily as a

protecting group), this compound is valued in catalytic carbonylation and complex scaffold

synthesis where orthogonal functionalization is required.
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Feature
1-Bromo-4-

(nitromethyl)benzene

4-Nitrobenzyl bromide

(Common Alternative)

CAS 29559-25-9 100-11-8

Structure Br-Ph-CH₂NO₂ O₂N-Ph-CH₂Br

Primary Reactivity
Nitro-aldol (Henry), Pd-

coupling
Nucleophilic substitution (Sɴ2)

Key Application
Isocyanate precursors,

Bifunctional linkers
Carboxylic acid protection

Core Applications & Mechanisms[1]
A. Catalytic Carbonylation to Isocyanates
A primary industrial application of 1-bromo-4-(nitromethyl)benzene is its use as a substrate in

the synthesis of organic isocyanates via carbonylation.[1] Unlike standard reduction methods

(Nitro

Amine

Isocyanate), this pathway uses metal catalysts to directly convert nitro compounds.

Mechanism: The nitromethyl group undergoes deoxygenative carbonylation in the presence

of Rhodium (Rh) or Palladium (Pd) catalysts under CO pressure.

Field Insight: The presence of the para-bromo substituent allows for post-carbonylation

functionalization (e.g., attaching the isocyanate to a polymer backbone) without interfering

with the sensitive isocyanate formation.

B. Bifunctional Scaffold Synthesis (The "Dual-Handle"
Advantage)
In drug discovery, this compound serves as a "linchpin" scaffold.

Handle 1 (Nitromethyl): Acts as a

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b3035060/docs?utm_src=pdf-body#1-bromo-4-nitromethyl-benzene-technical-application-comparison-guide
https://patents.google.com/patent/US4070391A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3035060?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


-nucleophile (after deprotonation to nitronate) in Henry reactions (nitro-aldol) to form

-nitro alcohols, precursors to

-amino alcohols common in adrenergic drugs.

Handle 2 (Aryl Bromide): Remains inert during mild nitro-aldol conditions, allowing for

subsequent Suzuki-Miyaura or Buchwald-Hartwig couplings to extend the carbon skeleton.

Comparative Analysis: Performance vs. Alternatives
The following table compares 1-bromo-4-(nitromethyl)benzene against standard alternatives

in the context of Nitro-Aldol (Henry) Reactions and Scaffold Utility.

Feature
1-Bromo-4-

(nitromethyl)benzen

e

Phenylnitromethane
4-Nitrobenzyl

Bromide

Role Bifunctional Scaffold Baseline Reagent
Electrophile

(Alkylating agent)

Acidity (pKa)
~6.5 (Enhanced by

Br-EWG)
~6.8

N/A (No

-protons to nitro)

Henry Reaction Yield
High (Stabilized

nitronate)
Moderate

Zero (Reacts as

electrophile)

Post-Reaction Utility
Excellent (Br handle

available)
Poor (Dead end)

Moderate (Nitro group

reduction)

Safety Profile
Moderate (Shock

sensitive)
Moderate

High

(Lachrymator/Vesicant

)

Expert Verdict: Choose 1-bromo-4-(nitromethyl)benzene when you need to build complex

architectures. If you only need a simple nitro-aldol adduct, phenylnitromethane is cheaper but

lacks the bromine handle for further elaboration.
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Protocol A: Synthesis of 1-Bromo-4-
(nitromethyl)benzene
Context: Direct nitration of bromotoluene is often non-selective. The displacement method is

preferred for purity.

Reagents: 1-Bromo-4-(bromomethyl)benzene (1.0 eq), Nitromethane (solvent/reactant),

Sodium Ethoxide (base).

Preparation: Dissolve 1-bromo-4-(bromomethyl)benzene in excess nitromethane (10 eq) at

0°C.

Addition: Add Sodium Ethoxide slowly to generate the nitronate nucleophile in situ.

Control: Maintain temperature <5°C to prevent O-alkylation (which leads to unstable nitronic

esters).

Workup: Quench with dilute acetic acid. Extract with diethyl ether.

Purification: Recrystallize from ethanol/water.

Note: The product is a solid (MP ~76°C, though isomers vary).

Protocol B: Catalytic Carbonylation (Isocyanate
Production)
Based on Rhodium Oxide catalysis methodologies.

Loading: Charge an autoclave with 1-bromo-4-(nitromethyl)benzene (10 mmol),

Rhodium(III) oxide (5 mol%), and a solvent (e.g., o-dichlorobenzene).

Pressurization: Pressurize with Carbon Monoxide (CO) to 50 atm.

Reaction: Heat to 160°C for 4 hours with vigorous stirring.

Safety: Caution—High pressure CO is lethal. Use a blast shield and CO detectors.

Analysis: Monitor IR for isocyanate peak (~2270 cm⁻¹).
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Visualizing the Reactivity Landscape
The following diagram illustrates the divergent synthetic pathways available to this bifunctional

compound, highlighting its versatility compared to mono-functional alternatives.
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(Boronic Acid + Pd)

Buchwald-Hartwig
(Amine + Pd)

Biaryl Nitroalkanes
(Extended Scaffold)

Click to download full resolution via product page

Figure 1: Divergent synthetic utility of 1-bromo-4-(nitromethyl)benzene. Pathway A exploits

the nitro-handle, while Pathway B exploits the bromine-handle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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